Transient absorption spectroscopy reveals that slow bimolecular recombination in SrTiO3 underpins its efficient photocatalytic performance†
Chemical Communications Pub Date: 2023-10-25 DOI: 10.1039/D3CC04616H
Abstract
The charge carrier dynamics of SrTiO3 are measured by ultrafast transient absorption spectroscopy, revealing bimolecular recombination kinetics that are at least two magnitudes slower than alternative metal oxides. This slow recombination is associated with its high dielectric constant, and suggested to be central to SrTiO3's high performance in photocatalytic systems.
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